Cas no 595-77-7 (Algestone)

• Product Name: Algestone
• CAS No: 595-77-7
• Molecular Formula: C₂₁H₃₀O₄
• Molecular Weight: 346.4605
• CID: 38648
• PubChem ID: 11687

Algestone Properties

Names and Identifiers

• Algestone
• 16a,17a-Dihydroxyprogesterone
• (8R,9S,10R,13S,14S,16R,17S)-17-acetyl-16,17-dihydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• CORTODOXONE
• 16alpha,17-Dihydroxypregn-4-ene-3,20-dione
• Algestona
• Algestonum
• Alphasone
• W-105315
• Alfasone; Alphasone
• (16.ALPHA.)-16,17-DIHYDROXYPREGN-4-ENE-3,20-DIONE
• AC-1645
• (16alpha)-16,17-dihydroxypregn-4-ene-3,20-dione
• DTXSID40208200
• 16alpha,17-Dihydroxy-4-pregnen-3,20-dion
• 3JEB53B3WT
• ALGESTONE [MI]
• BDBM50474602
• 595-77-7
• UNII-3JEB53B3WT
• 16alpha,17alpha-dihydroxyprogesterone
• 16.ALPHA.,17-DIHYDROXYPROGESTERONE
• Algestona [INN-Spanish]
• AKOS025401436
• CHEBI:763
• SCHEMBL26178
• C06391
• CHEMBL2311120
• Pregn-4-ene-3,20-dione, 16,17-dihydroxy-, (16alpha)-
• Algestone [INN]
• EINECS 209-869-2
• 4-PREGNENE-16.ALPHA.,17.ALPHA.-DIOL-3,20-DIONE
• NS00010322
• ALGESTONE [WHO-DD]
• Q4724191
• Algestonum [INN-Latin]
• 16.ALPHA.,17-DIHYDROXYPREGN-4-ENE-3,20-DIONE
• 3-fluoropyridin-2-ylboronic?acid
• LMST02030171
• CXDWHYOBSJTRJU-SRWWVFQWSA-N
• 16 alpha,17-Dihydroxypregn-4-ene-3,20-dione
• 16ALPHA,17-DIHYDROXYPROGESTERONE
• Algestona (INN-Spanish)
• 16 alpha,17 alpha-dihydroxyprogesterone
• 4-PREGNENE-16ALPHA,17ALPHA-DIOL-3,20-DIONE
• Algestonum (INN-Latin)
• DTXCID20130691

• MDL： MFCD00271948
• InChIKey： CXDWHYOBSJTRJU-SRWWVFQWSA-N
• Inchi： InChI=1S/C21H30O4/c1-12(22)21(25)18(24)11-17-15-5-4-13-10-14(23)6-8-19(13,2)16(15)7-9-20(17,21)3/h10,15-18,24-25H,4-9,11H2,1-3H3/t15-,16+,17+,18-,19+,20+,21-/m1/s1
• SMILES： O=C1CC[C@]2(C)[C@@H]3[C@@H](CCC2=C1)[C@H]1[C@@](C)([C@]([C@@H](C1)O)(C(C)=O)O)CC3

Computed Properties

• Exact Mass: 346.21400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 346.21440943g/mol
• Heavy Atom Count: 25
• Complexity: 667
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• LogP: 2.80920
• PSA: 74.60000
• Melting Point: 225°
• Specific Rotation: D22 +95° (c = 0.81 in CHCl3)